Cas no 2680752-51-4 (benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate)

• Product Name: benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate
• CAS No: 2680752-51-4
• MF: C₂₀H₂₄BrNO₃
• MW: 406.313465118408
• CID: 5627070
• PubChem ID: 165926626
• Update Time: 2025-10-30

benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680752-51-4
• benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate
• EN300-28303481

• Inchi： 1S/C20H24BrNO3/c1-2-3-14-24-15-13-22(19-12-8-7-11-18(19)21)20(23)25-16-17-9-5-4-6-10-17/h4-12H,2-3,13-16H2,1H3
• InChI Key： OYJOADPNGKJOJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N(C(=O)OCC1C=CC=CC=1)CCOCCCC

Computed Properties

• Exact Mass: 405.09396g/mol
• Monoisotopic Mass: 405.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate

Recent Advances in the Study of Benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate (CAS: 2680752-51-4)

Benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate (CAS: 2680752-51-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The compound's molecular structure, which includes a bromophenyl group and a butoxyethyl side chain, suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate, with particular emphasis on its chemical stability and reactivity. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's purity and structural integrity. These efforts have laid the groundwork for subsequent pharmacological evaluations, which aim to elucidate the compound's mechanism of action and therapeutic potential.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways. Preliminary in vitro assays have demonstrated that benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate exhibits inhibitory activity against certain proteases and kinases, which are often implicated in disease processes such as cancer and inflammatory disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents targeting these pathways.

In addition to its potential therapeutic applications, benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate has also been investigated for its role in chemical biology. Researchers have explored its use as a molecular probe to study protein-ligand interactions and cellular signaling mechanisms. The compound's unique structural attributes, including its bromine atom, make it amenable to further chemical modifications, enabling the design of derivatives with enhanced biological activity and selectivity.

Despite these promising developments, challenges remain in the study of benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future research. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to optimize the compound's properties and improve its pharmacological profile.

In conclusion, benzyl N-(2-bromophenyl)-N-(2-butoxyethyl)carbamate (CAS: 2680752-51-4) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique structural features and preliminary biological activities highlight its potential as a therapeutic agent and a tool for studying biological systems. Continued research efforts are expected to further unravel its mechanisms of action and expand its applications in drug discovery and development.